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Introduction
The study of protein-protein interactions (PPIs) is fundamental to understanding cellular

processes in both healthy and diseased states. Biotin, a small vitamin molecule, has become

an indispensable tool in this field due to its remarkably strong and specific non-covalent

interaction with the protein streptavidin. This high-affinity interaction, one of the strongest

known in nature, forms the basis of a wide array of techniques for detecting, quantifying, and

identifying protein interactors.[1]

This document provides detailed application notes and protocols for three key methodologies

that leverage the biotin-streptavidin system for PPI studies: Affinity Purification using

biotinylated baits followed by Mass Spectrometry (AP-MS), Proximity-Dependent Biotinylation

(BioID), and Surface Plasmon Resonance (SPR).

Quantitative Data Summary
The following tables summarize key quantitative data for the biotin-streptavidin interaction and

for different versions of the BioID technique, providing a basis for experimental design and

comparison.

Table 1: Biotin-Streptavidin Interaction Kinetics
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Parameter Value Conditions Reference

Dissociation Constant

(Kd)
~1 x 10⁻¹⁴ M [2]

Association Rate

Constant (ka)
~5.50 x 10⁸ M⁻¹s⁻¹ [2]

Dissociation Rate

Constant (kd)
~8.80 x 10⁻⁵ s⁻¹ [2]

Table 2: Comparison of Proximity-Dependent Biotinylation (BioID) Enzymes

Enzyme Labeling Time
Labeling
Radius

Key Features Reference

BioID 18-24 hours ~10 nm

Original

promiscuous

biotin ligase.[3]

[4][5]

BioID2 16-24 hours ~10 nm

Smaller than

BioID, potentially

less steric

hindrance.

[3]

TurboID 10 minutes
Potentially larger

than BioID

Highly efficient,

allows for

temporal studies

of dynamic

interactions.

[6][7]

miniTurbo 10 minutes Not specified
Smaller version

of TurboID.
[6]

Experimental Protocols
Biotin Pull-Down Assay for Identification of Interacting
Proteins
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This protocol describes the use of a biotinylated "bait" protein to capture and identify interacting

"prey" proteins from a cell lysate.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682143#compound-name-for-protein-interaction-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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